Cas no 41500-86-1 (3-Tert-butyl-4-methylcyclohexan-1-one)
3-Tert-butyl-4-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 41500-86-1
- EN300-1156492
- 3-tert-butyl-4-methylcyclohexan-1-one
- 3-Tert-butyl-4-methylcyclohexan-1-one
-
- Inchi: 1S/C11H20O/c1-8-5-6-9(12)7-10(8)11(2,3)4/h8,10H,5-7H2,1-4H3
- InChI Key: TUCKUZQANCMSON-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)C(C1)C(C)(C)C
Computed Properties
- Exact Mass: 168.151415257g/mol
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
3-Tert-butyl-4-methylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156492-0.05g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 0.05g |
$1056.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-0.1g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 0.1g |
$1106.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-0.25g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 0.25g |
$1156.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-0.5g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 0.5g |
$1207.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-1.0g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-2.5g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 2.5g |
$2464.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-5.0g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 5g |
$3645.0 | 2023-05-23 | ||
| Enamine | EN300-1156492-10.0g |
3-tert-butyl-4-methylcyclohexan-1-one |
41500-86-1 | 10g |
$5405.0 | 2023-05-23 |
3-Tert-butyl-4-methylcyclohexan-1-one Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Tert-butyl-4-methylcyclohexan-1-one
Professional Introduction to 3-Tert-butyl-4-methylcyclohexan-1-one (CAS No. 41500-86-1)
3-Tert-butyl-4-methylcyclohexan-1-one (CAS No. 41500-86-1) is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This ketone derivative, characterized by a cyclohexane ring substituted with a tert-butyl group at the 3-position and a methyl group at the 4-position, exhibits distinct chemical behavior that makes it a valuable intermediate in synthetic chemistry.
The molecular structure of 3-Tert-butyl-4-methylcyclohexan-1-one contributes to its versatility, enabling it to serve as a building block in the synthesis of more complex molecules. The presence of both bulky tert-butyl and methyl groups introduces steric hindrance, which can influence reaction pathways and selectivity in organic transformations. This feature is particularly useful in medicinal chemistry, where precise control over molecular architecture is crucial for optimizing biological activity.
In recent years, research has highlighted the compound's role in the development of novel pharmaceutical agents. Its structural motif is reminiscent of naturally occurring products found in plants and microorganisms, suggesting potential applications in drug discovery. Specifically, derivatives of this ketone have been explored as precursors for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. The tert-butyl group, in particular, is known for its ability to enhance metabolic stability, a desirable trait in drug candidates.
Advances in computational chemistry have further illuminated the synthetic utility of 3-Tert-butyl-4-methylcyclohexan-1-one. Molecular modeling studies indicate that this compound can act as a chiral auxiliary, facilitating asymmetric synthesis—a key strategy in producing enantiomerically pure drugs with enhanced efficacy and reduced side effects. The combination of steric bulk from the tert-butyl group and electronic effects from the carbonyl oxygen makes it an attractive candidate for such applications.
The industrial relevance of 3-Tert-butyl-4-methylcyclohexan-1-one extends beyond pharmaceuticals into specialty chemicals. Its derivatives have been investigated for their potential use as fragrances, plasticizers, and intermediates in polymer synthesis. The compound's stability under various conditions makes it suitable for formulations requiring prolonged shelf life and resistance to environmental degradation.
Recent experimental studies have demonstrated innovative synthetic routes to 3-Tert-butyl-4-methylcyclohexan-1-one, leveraging catalytic methods to improve yield and reduce waste. Transition metal-catalyzed reactions, such as those involving palladium or nickel complexes, have been particularly effective in constructing the desired cyclohexane ring substitution pattern with high efficiency. These developments align with global trends toward greener chemistry, emphasizing sustainable production practices.
The pharmacological potential of 3-Tert-butyl-4-methylcyclohexan-1-one has also been explored through in vitro and in vivo studies. Preliminary data suggest that certain derivatives exhibit inhibitory activity against enzymes implicated in inflammatory processes. While further research is needed to fully elucidate its therapeutic profile, these findings underscore its significance as a scaffold for drug development initiatives.
From a materials science perspective, the compound's properties make it a candidate for advanced applications. Research into liquid crystals and supramolecular assemblies has shown that functionalized cyclohexanones like this one can contribute to the design of novel materials with tailored optical or mechanical properties. The interplay between steric hindrance and electronic distribution within its structure offers opportunities for innovation across multiple disciplines.
The commercial availability of 3-Tert-butyl-4-methylcyclohexan-1-one has been facilitated by advancements in synthetic methodologies, ensuring that researchers worldwide can access this valuable building block without significant logistical challenges. Manufacturers specializing in fine chemicals have optimized production processes to meet growing demand while maintaining stringent quality control measures.
Looking ahead, the future research directions for 3-Tert-butyl-4-methylcyclohexan-1-one are promising and multifaceted. Investigations into its role as a catalyst or co-catalyst in organic transformations could unlock new synthetic possibilities. Additionally, exploring its behavior under different reaction conditions may reveal novel reactivity patterns that were previously unanticipated.
In conclusion,3-Tert-butyl-4-methylcyclohexan-1-one (CAS No. 41500-86-1) represents a compound of considerable interest due to its structural versatility and broad applicability across pharmaceuticals, materials science, and industrial chemistry. Its unique combination of functional groups—particularly the synergistic effects of the tert-butyl and methyl substituents—positions it as a cornerstone molecule for innovation-driven research initiatives worldwide.
41500-86-1 (3-Tert-butyl-4-methylcyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)